2-Hydroxy-6-methylbenzoic acid 2-Hydroxy-6-methylbenzoic acid 6-methylsalicylic acid is a monohydroxybenzoic acid that is salicylic acid in which the hydrogen ortho to the carboxylic acid group is substituted by a methyl group. It has a role as a Penicillium metabolite and a plant metabolite. It is functionally related to a salicylic acid. It is a conjugate acid of a 6-methylsalicylate.
2-Hydroxy-6-methylbenzoic acid is a natural product found in Geosmithia langdonii, Neolentinus cyathiformis, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 567-61-3
VCID: VC21199392
InChI: InChI=1S/C8H8O3/c1-5-3-2-4-6(9)7(5)8(10)11/h2-4,9H,1H3,(H,10,11)
SMILES: CC1=C(C(=CC=C1)O)C(=O)O
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol

2-Hydroxy-6-methylbenzoic acid

CAS No.: 567-61-3

Cat. No.: VC21199392

Molecular Formula: C8H8O3

Molecular Weight: 152.15 g/mol

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2-Hydroxy-6-methylbenzoic acid - 567-61-3

Specification

Description 6-methylsalicylic acid is a monohydroxybenzoic acid that is salicylic acid in which the hydrogen ortho to the carboxylic acid group is substituted by a methyl group. It has a role as a Penicillium metabolite and a plant metabolite. It is functionally related to a salicylic acid. It is a conjugate acid of a 6-methylsalicylate.
2-Hydroxy-6-methylbenzoic acid is a natural product found in Geosmithia langdonii, Neolentinus cyathiformis, and other organisms with data available.
CAS No. 567-61-3
Molecular Formula C8H8O3
Molecular Weight 152.15 g/mol
IUPAC Name 2-hydroxy-6-methylbenzoic acid
Standard InChI InChI=1S/C8H8O3/c1-5-3-2-4-6(9)7(5)8(10)11/h2-4,9H,1H3,(H,10,11)
Standard InChI Key HCJMNOSIAGSZBM-UHFFFAOYSA-N
SMILES CC1=C(C(=CC=C1)O)C(=O)O
Canonical SMILES CC1=C(C(=CC=C1)O)C(=O)O
Melting Point 173.0 °C

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